2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene

• IUPAC Name: 2-[2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy]-4-methyl-1-propan-2-ylbenzene
• InChI: InChI=1S/C22H30O4/c1-5-24-20-8-6-7-9-21(20)25-14-12-23-13-15-26-22-16-18(4)10-11-19(22)17(2)3/h6-11,16-17H,5,12-15H2,1-4H3
• InChI Key: GXJFPZFWAYRBKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCOCCOC2=C(C=CC(=C2)C)C(C)C
• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol

Description

2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene, also known as IEM-1923, is a chemical compound that has gained attention in the scientific community due to its potential application in research.

Mechanism of Action

2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene inhibits the activity of GPR56 by binding to a specific site on the protein. This binding prevents the protein from functioning properly and leads to a decrease in the activity of downstream signaling pathways. This ultimately leads to a protective effect on neurons.
Biochemical and Physiological Effects:
In addition to its effects on GPR56, 2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene has also been found to have other biochemical and physiological effects. It has been shown to increase the production of the neurotransmitter dopamine and to have an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene in lab experiments is its specificity for GPR56. This allows for precise manipulation of the protein's activity without affecting other proteins or pathways. However, one limitation is that 2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene has only been tested in vitro and in animal models, so its effects in humans are not yet known.

Future Directions

There are several potential future directions for research involving 2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of interest is its effects on other proteins and signaling pathways in the nervous system. Additionally, further research is needed to determine the safety and efficacy of 2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene in humans.

Synthesis Methods

The synthesis of 2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene involves the reaction of 2-(2-bromoethoxy)ethanol with 2-ethoxyphenol in the presence of potassium carbonate, followed by the reaction of the resulting product with 1-isopropyl-4-methylbenzene in the presence of potassium tert-butoxide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-1-isopropyl-4-methylbenzene has been found to have potential application in research related to the nervous system. Specifically, it has been shown to inhibit the activity of a protein called GPR56, which is involved in the development and maintenance of the nervous system. This inhibition has been found to have a protective effect on neurons and could potentially be used as a treatment for neurodegenerative diseases.